![molecular formula C10H12N2 B2425269 [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride CAS No. 90888-61-2](/img/structure/B2425269.png)
[(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride
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Overview
Description
[(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride
is a compound with the empirical formula C9H10N2 . It’s a solid substance and is part of the class of organic compounds known as 3-alkylindoles . These compounds contain an indole moiety that carries an alkyl chain at the 3-position .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For example, a series of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamides were synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization . The reaction was also catalyzed by L-proline, Amberlite, IRA-400 Cl resin, and polyaniline-fluoroboric acid-dodecyl hydrogen sulfate salt (PANI-HBF4) .
Molecular Structure Analysis
The molecular structure of This compound
can be analyzed using various techniques such as FT-IR, 1H-NMR, and ESI-MS . For example, the FT-IR spectrum shows peaks at 3061 (Ar-H str), 1538 (Ar-C str), 3369 (NH-str), 1646 (NH-bend), 1705 (C=O-str), and 689 (Cl) . The 1H-NMR spectrum shows signals at δ 4.69 (s, 2H, CH2-H), δ 6.68 (d, 2H, J = 10.3 Hz, CH-H), δ 7.27 (s, 4H, Ar-H), δ 7.50 (d, 2H, J = 12.4 Hz, Ar-H) δ 7.88 (d, 2H, J = 14.1 Hz, Ar-H), δ 8.25 (s, 1H, NH-H), δ 9.10 (s, 1H, NOH-H) .
Chemical Reactions Analysis
The chemical reactions involving This compound
can be analyzed based on the reactions of similar compounds . For instance, N-alkylanilines were used in excess to avoid the formation of bis(indolyl)alkanes .
Physical And Chemical Properties Analysis
The physical and chemical properties of This compound
can be analyzed using various techniques. For example, the melting point is 211–213°C . The molecular weight is 146.19 .
Scientific Research Applications
Synthesis and Structural Studies :
- Yi et al. (2005) conducted research on the synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles, which are structurally related to [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride. They reported the reaction of methyl 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)propenoate with primary amines, which produced 4-chloro-5-hydroxy-3-methoxycarbonyl-1H-benzo[g]indoles as major compounds (Yi, Cho, & Lee, 2005).
Antimicrobial Activities :
- Anekal and Biradar (2012) found that indole derivatives synthesized using microwave-assisted conditions displayed significant antimicrobial activities. This indicates the potential of compounds like this compound in developing antimicrobial agents (Anekal & Biradar, 2012).
Catalytic and Synthetic Applications :
- Peng et al. (2013) discussed the synthesis of (R)-1-(1H-indol-3-yl)propan-2-amines Hydrochloride from ketones, demonstrating the utility of similar compounds in complex chemical syntheses (Peng et al., 2013).
Biological Activity and Medicinal Chemistry :
- Behbehani et al. (2011) explored the synthesis of 2-arylhydrazononitriles and their conversion into indolyl-5-amino-2-phenyl-1,2,3-triazoles, demonstrating their promising antimicrobial activities (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).
Pharmaceutical Applications :
- Bautista-Aguilera et al. (2014) studied N-Methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine as a new cholinesterase and monoamine oxidase dual inhibitor, indicating the potential of related compounds in pharmaceutical applications (Bautista-Aguilera et al., 2014).
Mechanism of Action
Target of Action
Indole derivatives, a significant heterocyclic system in natural products and drugs, play a crucial role in cell biology . They bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives .
Mode of Action
One study revealed that a similar compound induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin, consistent with the action of colchicine .
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a variety of biochemical pathways.
Result of Action
A similar compound was found to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit tubulin polymerization . These effects suggest that [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride may have similar cellular and molecular impacts.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-methyl-1H-indol-3-yl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2/c1-7-9(6-11)8-4-2-3-5-10(8)12-7/h2-5,12H,6,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQAIODDNCNXORY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90888-61-2 |
Source
|
Record name | (2-methyl-1H-indol-3-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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